Cas no 4837-13-2 (1-bromo-3-(difluoromethyl)sulfanylbenzene)

• Product Name: 1-bromo-3-(difluoromethyl)sulfanylbenzene
• CAS No: 4837-13-2
• MF: C₇H₅BrF₂S
• MW: 239.080406904221
• CID: 6218271
• PubChem ID: 90424696
• Update Time: 2024-03-01

1-bromo-3-(difluoromethyl)sulfanylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-bromo-3-(difluoromethyl)sulfanylbenzene
• TQU0223
• 3-(Difluoromethylthio)bromobenzene
• MGJWSBPDOZDFKN-UHFFFAOYSA-N
• (2-bromophenyl)(difluoromethyl)sulfane
• SCHEMBL16057403
• 1-BROMO-3-[(DIFLUOROMETHYL)SULFANYL]BENZENE
• 4837-13-2
• EN300-1933189

• Inchi： 1S/C7H5BrF2S/c8-5-2-1-3-6(4-5)11-7(9)10/h1-4,7H
• InChI Key： MGJWSBPDOZDFKN-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)SC(F)F

Computed Properties

• Exact Mass: 237.92634g/mol
• Monoisotopic Mass: 237.92634g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 25.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers